2-{[1-(1,3-Benzothiazole-6-carbonyl)piperidin-4-yl]methyl}-6-methyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl]methyl]-6-methylpyridazin-3-one
• InChI: InChI=1S/C19H20N4O2S/c1-13-2-5-18(24)23(21-13)11-14-6-8-22(9-7-14)19(25)15-3-4-16-17(10-15)26-12-20-16/h2-5,10,12,14H,6-9,11H2,1H3
• InChI Key: WJMJHTGLCOKDQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

The compound “2-{[1-(1,3-Benzothiazole-6-carbonyl)piperidin-4-yl]methyl}-6-methyl-2,3-dihydropyridazin-3-one” is a synthetic derivative that contains a piperidine moiety. Piperidines are significant synthetic fragments for designing drugs and play a crucial role in the pharmaceutical industry. This compound is not intended for human or veterinary use but for research purposes.

Synthesis Analysis

Piperidine derivatives, such as the compound , are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular formula of the compound is C22H26N4O2S, and it has a molecular weight of 410.54. The structure of such compounds is usually confirmed based on spectral (FT-IR, 1H-NMR, MS) and elemental analysis.

Chemical Reactions Analysis

Piperidines and their derivatives undergo various chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions lead to the formation of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Catalysis and Organic Synthesis

• Recent research reports catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. .

Anti-HIV-1 Activity

• Researchers have synthesized novel indolyl and oxochromenyl xanthenone derivatives and evaluated their anti-HIV-1 potential. .

Safety and Hazards

The compound is intended for research use only and is not intended for human or veterinary use. Specific safety and hazard information for this compound is not available in the retrieved literature.

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, with more than 7000 piperidine-related papers published in the last five years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research will likely continue to explore the synthesis, functionalization, and pharmacological application of piperidine derivatives.